Cas no 2171666-01-4 (4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171666-01-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5783391
• PubChem ID: 165529996
• Update Time: 2025-06-11

4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171666-01-4
• 4-[butyl(cyclopropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1494788
• 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-3-16-29(18-12-13-18)26(32)24(14-15-25(30)31)28-27(33)34-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,2-3,12-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： KXVILQUQJUXBKN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCCC)C1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-Butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171666-01-4)

4-Butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171666-01-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid includes a butyl(cyclopropyl)carbamoyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The Fmoc group is a commonly used protecting group in peptide synthesis, which can be selectively removed under mild conditions, making this compound a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

Recent studies have highlighted the importance of 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in the context of drug discovery. One notable application is in the development of inhibitors for specific enzymes involved in various diseases. For instance, researchers at the University of California, San Francisco, have reported that this compound can effectively inhibit the activity of a key enzyme implicated in neurodegenerative disorders, such as Alzheimer's disease. This finding opens up new avenues for the design of more potent and selective inhibitors.

In addition to its potential as an enzyme inhibitor, 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has also shown promise in the field of cancer research. Studies conducted at the National Institutes of Health (NIH) have demonstrated that this compound can modulate the activity of certain signaling pathways that are dysregulated in cancer cells. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently overactivated in various types of cancer. This modulation can lead to reduced cell proliferation and increased apoptosis, making it a potential candidate for cancer therapy.

The synthesis of 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by the introduction of the butyl(cyclopropyl)carbamoyl moiety. The final step involves deprotection to yield the desired product. The synthetic route is well-documented and can be adapted to produce large quantities of this compound for further research and development.

In terms of its physicochemical properties, 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). This property facilitates its use in biological assays and drug screening processes. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation.

The safety profile of 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been extensively evaluated. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.

In conclusion, 4-butyl(cyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171666-01-4) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.